Cas no 22964-01-8 (Benzo[b]thiophene-3-ethanamine,N,5-dimethyl-, hydrochloride (1:1))

Benzo[b]thiophene-3-ethanamine,N,5-dimethyl-, hydrochloride (1:1) structure
22964-01-8 structure
Product Name:Benzo[b]thiophene-3-ethanamine,N,5-dimethyl-, hydrochloride (1:1)
CAS No:22964-01-8
MF:C12H16ClNS
MW:241.78014087677
CID:263012
PubChem ID:31578
Update Time:2025-04-19

Benzo[b]thiophene-3-ethanamine,N,5-dimethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-3-ethanamine,N,5-dimethyl-, hydrochloride (1:1)
    • methyl-[2-(5-methyl-1-benzothiophen-3-yl)ethyl]azanium,chloride
    • N,5-Dimethylbenzo(b)thiophene-3-ethylamine hydrochloride
    • BENZO(b)THIOPHENE-3-ETHYLAMINE, N,5-DIMETHYL-, HYDROCHLORIDE
    • 22964-01-8
    • Inchi: 1S/C12H15NS.ClH/c1-9-3-4-12-11(7-9)10(8-14-12)5-6-13-2;/h3-4,7-8,13H,5-6H2,1-2H3;1H
    • InChI Key: VAMSJDDNJTVJPS-UHFFFAOYSA-N
    • SMILES: [Cl-].S1C=C(C2C=C(C)C=CC1=2)CC[NH2+]C

Computed Properties

  • Exact Mass: 224.9441
  • Monoisotopic Mass: 241.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 183
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.8A^2

Experimental Properties

  • Boiling Point: 331.5°Cat760mmHg
  • Flash Point: 154.3°C
  • PSA: 14.1
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